6-Fluoro-1-methoxy-isoquinoline-3-carboxylic acid
Cat. No. B8465128
M. Wt: 221.18 g/mol
InChI Key: XKWGOPFIJITJPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08883789B2
Procedure details
690 mg (2.93 mmol) 6-fluoro-1-methoxy-isoquinoline-3-carboxylic acid methyl ester was dissolved in 20 mL MeOH and treated with 3.75 mL 4 M aqueous NaOH solution at RT for 3 h. The solvent was removed by distillation, the residue taken up in water and acidified with 4 M aqueous hydrochlorid acid. The precipitate was filtered off, washed with water and purified by HPLC.
Name
6-fluoro-1-methoxy-isoquinoline-3-carboxylic acid methyl ester
Quantity
690 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3]([C:5]1[N:6]=[C:7]([O:16][CH3:17])[C:8]2[C:13]([CH:14]=1)=[CH:12][C:11]([F:15])=[CH:10][CH:9]=2)=[O:4].[OH-].[Na+]>CO>[F:15][C:11]1[CH:12]=[C:13]2[C:8](=[CH:9][CH:10]=1)[C:7]([O:16][CH3:17])=[N:6][C:5]([C:3]([OH:4])=[O:2])=[CH:14]2 |f:1.2|
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed by distillation
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was filtered off
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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purified by HPLC
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Outcomes
Product
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Name
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Type
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Smiles
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FC=1C=C2C=C(N=C(C2=CC1)OC)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
